Cas no 2411304-72-6 (N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide)

• Product Name: N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide
• CAS No: 2411304-72-6
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 5378963
• PubChem ID: 154803210
• Update Time: 2025-10-29

N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Chloro-5-[(1-oxo-2-propen-1-yl)amino]phenyl]cyclopropanecarboxamide
• N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide

• Inchi： 1S/C13H13ClN2O2/c1-2-12(17)15-9-5-6-10(14)11(7-9)16-13(18)8-3-4-8/h2,5-8H,1,3-4H2,(H,15,17)(H,16,18)
• InChI Key： YXRHQJMJECUUKR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(NC(=O)C=C)=CC=C2Cl)=O)CC1

Experimental Properties

• Density: 1.404±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.5±50.0 °C(Predicted)
• pka: 12.38±0.70(Predicted)

Additional information on N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide

Introduction to N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide (CAS No. 2411304-72-6)

N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide, identified by its CAS number 2411304-72-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide incorporates several key functional groups, including a chloro substituent, an amide linkage, and a cyclopropane ring. These features contribute to its distinct reactivity and potential biological activity. The presence of the chloro group, for instance, can enhance electrophilicity, while the amide moiety is known for its role in forming hydrogen bonds and influencing solubility. The cyclopropane ring, a three-membered carbon structure, introduces rigidity and can affect the compound's spatial orientation, which is crucial for interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide has been studied for its potential to interact with specific enzymes and receptors involved in these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in cancer therapy.

The synthesis of N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropane ring through ring-closing metathesis, followed by functional group transformations such as chlorination and amidation. Advanced techniques in organic synthesis, such as transition metal catalysis and flow chemistry, have been employed to optimize these reactions and improve scalability.

The pharmacological profile of N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide is under active investigation. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes implicated in disease processes. For example, research indicates that this compound may interfere with the signaling pathways mediated by receptor tyrosine kinases (RTKs), which are often overactive in cancer cells. Additionally, its interaction with other targets such as proteases and ion channels has been explored, providing insights into its potential therapeutic applications.

The pharmacokinetic properties of N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide are also being evaluated to assess its suitability for clinical use. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine a compound's efficacy and safety. Computational modeling techniques have been utilized to predict these properties early in the drug discovery process, helping to identify promising candidates for further development.

In conclusion, N-2-chloro-5-(prop-2-enamido)phenylcyclopropanecarboxamide (CAS No. 2411304-72-6) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for studying disease mechanisms and developing new therapeutic strategies. As research continues to uncover more about its properties and potential applications, this compound is poised to play a crucial role in the future of drug discovery and development.